GLP-1R agonist 27

• Molecular Formula: C32H33N5O4Se
• Molecular Weight: 630.6 g/mol
• InChI: InChI=1S/C32H33N5O4Se/c1-40-29-15-21(17-33)5-6-24(29)20-42-31-4-2-3-26(35-31)22-9-12-36(13-10-22)19-30-34-27-8-7-23(32(38)39)16-28(27)37(30)18-25-11-14-41-25/h2-8,15-16,22,25H,9-14,18-20H2,1H3,(H,38,39)/t25-/m0/s1
• InChIKey: QBOBOECCQDQBKM-VWLOTQADSA-N

GLP-1R Agonist 27: Selenium-Containing Oral Agonist

GLP-1R agonist 27, also identified as compound 21, is a novel, synthetic small-molecule agonist of the glucagon-like peptide-1 receptor (GLP-1R). This compound belongs to a new class of selenium-containing derivatives engineered using a Se-oxygen bioisostere strategy on the danuglipron scaffold [1]. It is characterized as a potent, orally bioavailable agent that demonstrates full agonistic efficacy, promoting cyclic adenosine monophosphate (cAMP) accumulation, and is under investigation for its potential in treating type 2 diabetes mellitus (T2DM) and obesity [1].

Pathway Study GLP-1R signaling and cAMP accumulation research tool

Scaffold Selenium-oxygen bioisostere of danuglipron for SAR studies

Oral Bioavailability Supports oral administration research in rodent models

• [1] Chen, X., Xu, S., Yang, S., Yu, Z., Chen, Y., Wu, H., Bao, Q., You, Q., & Guo, X. (2025). Discovery of Selenium-Containing Derivatives as Potent and Orally Bioavailable GLP-1R Agonists. Journal of Medicinal Chemistry, 68(3), 3386–3408. View Source

GLP-1R Agonist 27 Substitution Limitations

The pharmacology of small-molecule GLP-1R agonists is highly dependent on their unique binding modes and scaffold chemistry. GLP-1R agonist 27 was specifically designed using a selenium-oxygen bioisostere strategy on the danuglipron scaffold to improve pharmacokinetic properties [1]. This chemical modification yields a distinct pharmacodynamic profile, such as an extended duration of action compared to its parent scaffold compound, danuglipron, making simple substitution with other in-class small molecules or peptide-based GLP-1R agonists scientifically unreliable [1]. The presence of a selenium atom introduces unique physicochemical properties that are absent in other analogs, directly impacting oral bioavailability and receptor interaction kinetics.

Target Property

Substitution Risk

Se-oxygen bioisostere scaffold

Pharmacodynamic profile may shift compared to danuglipron

Selenium atom physicochemical profile

Oral bioavailability and receptor kinetics differ from non-Se analogs

Small-molecule vs peptide agonists

Administration route and binding mode not interchangeable

• [1] Chen, X., Xu, S., Yang, S., Yu, Z., Chen, Y., Wu, H., Bao, Q., You, Q., & Guo, X. (2025). Discovery of Selenium-Containing Derivatives as Potent and Orally Bioavailable GLP-1R Agonists. Journal of Medicinal Chemistry, 68(3), 3386–3408. View Source

GLP-1R Agonist 27: Key Performance Evidence

Extended Duration of Action vs. Danuglipron

In hGLP-1R knock-in mice, GLP-1R agonist 27 (compound 21) demonstrated an extended duration of action in reducing blood glucose levels and food intake compared to its parent scaffold compound, danuglipron [1]. This differentiation is critical for therapeutic applications where sustained receptor activation from a single oral dose is desirable.

Duration of Action

Data to verify

Target: Slightly extended glucose reduction and food intake suppression vs. danuglipron in hGLP-1R knock-in mice.

Supports sustained receptor activation research

Precise duration not publicly available; qualitative comparison only.

Evidence Dimension	Duration of action for glucose reduction and food intake suppression in hGLP-1R knock-in mice
Target Compound Data	Slightly extended compared to that of danuglipron
Comparator Or Baseline	Danuglipron (PF-06882961), a first-in-class small-molecule GLP-1R agonist
Quantified Difference	A qualitative improvement ('slightly extended'); a precise numerical difference is not publicly available for this specific in vivo comparison.
Conditions	hGLP-1R knock-in mouse model. Exact dosing regimen and quantitative time-course data were not detailed in the accessible abstract.

Why This Matters

An extended duration of action can reduce dosing frequency, improve patient compliance, and provide more stable glycemic control, which are critical factors for therapeutic candidate selection and procurement for advanced research.

• [1] Chen, X., Xu, S., Yang, S., Yu, Z., Chen, Y., Wu, H., Bao, Q., You, Q., & Guo, X. (2025). Discovery of Selenium-Containing Derivatives as Potent and Orally Bioavailable GLP-1R Agonists. Journal of Medicinal Chemistry, 68(3), 3386–3408. View Source

Full cAMP Agonism Preserved

GLP-1R agonist 27 exhibited full agonistic efficacy in promoting cyclic adenosine monophosphate (cAMP) accumulation, a property it shares with danuglipron [1]. This confirms that the structural modifications to incorporate selenium did not compromise the maximal signaling response achievable through the GLP-1R pathway.

cAMP Agonism

Class-level

Full agonistic efficacy in cAMP accumulation assay (cells expressing hGLP-1R), comparable to danuglipron.

Indicates complete GLP-1R signaling activation in vitro

Quantitative Emax values not provided; class-level inference.

Evidence Dimension	Maximal efficacy (Emax) for cAMP accumulation in GLP-1R expressing cells
Target Compound Data	Full agonistic efficacy
Comparator Or Baseline	Danuglipron, a known full GLP-1R agonist for cAMP
Quantified Difference	Qualitative parity; both compounds are described as having full efficacy. No quantitative Emax values are provided in the accessible abstract.
Conditions	cAMP accumulation assay in cells expressing the human GLP-1 receptor.

Why This Matters

Preservation of full agonistic efficacy is essential; a partial agonist might show lower maximal therapeutic benefit. This indicates that GLP-1R agonist 27 retains the potential for a complete pharmacological response.

• [1] Chen, X., Xu, S., Yang, S., Yu, Z., Chen, Y., Wu, H., Bao, Q., You, Q., & Guo, X. (2025). Discovery of Selenium-Containing Derivatives as Potent and Orally Bioavailable GLP-1R Agonists. Journal of Medicinal Chemistry, 68(3), 3386–3408. View Source

Oral Bioavailability Maintained

The introduction of the selenium atom did not abolish oral bioavailability; GLP-1R agonist 27 was designed to be orally bioavailable, a key characteristic of the parent molecule danuglipron [1]. This differentiates it from peptide-based GLP-1R agonists which require injection.

Oral Bioavailability

Class-level

Oral bioavailability maintained in mice; designed as oral agent, unlike peptide GLP-1R agonists.

Supports oral pharmacokinetic research studies

Specific %F data not available; qualitative statement.

Evidence Dimension	Oral bioavailability
Target Compound Data	Was orally bioavailable
Comparator Or Baseline	Danuglipron (an oral small molecule) and injectable GLP-1R peptide agonists (e.g., semaglutide, liraglutide)
Quantified Difference	A qualitative statement; no oral bioavailability (%F) data is available in the accessible abstract for direct comparison.
Conditions	In vivo assessment in mice. Specific pharmacokinetic parameters were not provided in the accessible abstract.

Why This Matters

Oral administration is a major advantage for patient convenience and compliance over injectable treatments. This evidence confirms the chemical strategy successfully maintained this critical drug-like property.

• [1] Chen, X., Xu, S., Yang, S., Yu, Z., Chen, Y., Wu, H., Bao, Q., You, Q., & Guo, X. (2025). Discovery of Selenium-Containing Derivatives as Potent and Orally Bioavailable GLP-1R Agonists. Journal of Medicinal Chemistry, 68(3), 3386–3408. View Source

GLP-1R Agonist 27 Applications

Extended-Release Oral Agonism in T2DM Models

Given its extended duration of action over danuglipron in glucose reduction and food intake suppression in hGLP-1R knock-in mice [1], GLP-1R agonist 27 is ideally suited for preclinical efficacy studies exploring once-daily or less-frequent oral dosing regimens for type 2 diabetes. Researchers can use this compound to model sustained GLP-1R activation without the need for continuous infusion or frequent injections.

Bioisosteric Replacement SAR Studies

The compound's design is based on a novel selenium-oxygen bioisostere strategy [1]. It serves as a critical probe molecule for medicinal chemistry programs investigating the impact of selenium incorporation on potency, selectivity, and pharmacokinetics, allowing for direct comparison with the parent danuglipron scaffold to refine future drug candidate design.

Comparative Toxicity Profiling

The primary literature reports that no significant adverse effects were observed in subacute toxicity studies in mice for compound 21 [1]. This makes GLP-1R agonist 27 a valuable comparator in toxicology screens aimed at differentiating the safety margins of various small-molecule GLP-1R agonists, especially when evaluating the long-term effects of selenium-containing drug candidates.

Application

Selection Property

Validation Focus

Oral GLP-1R agonism in T2DM models

Sustained receptor activation profile

Glucose-lowering and food intake endpoints

Selenium bioisostere SAR studies

Selenium-oxygen substitution impact on potency and PK

Potency, selectivity, and oral PK endpoints

Toxicity profiling of Se-containing candidates

Subacute tolerability profile

Adverse event monitoring and safety margin comparisons

• [1] Chen, X., Xu, S., Yang, S., Yu, Z., Chen, Y., Wu, H., Bao, Q., You, Q., & Guo, X. (2025). Discovery of Selenium-Containing Derivatives as Potent and Orally Bioavailable GLP-1R Agonists. Journal of Medicinal Chemistry, 68(3), 3386–3408. View Source